Indolines
Indolines are a class of heterocyclic compounds characterized by the presence of an indole ring, which consists of a benzene ring fused to a pyrrole ring. These molecules are known for their diverse chemical and biological properties, making them of significant interest in both academic research and pharmaceutical applications.
Structurally, indolines can vary based on the substitution pattern on the indole ring. Common substituents include methyl groups, hydroxyl, amino, and carboxylic acid functionalities. Due to their structural flexibility, indolines exhibit a wide range of biological activities, including potential use as antiviral agents, anticancer drugs, and neuroprotective compounds.
Indolines are often synthesized through multistep organic reactions such as condensation, ring closure, and functional group manipulation. Their synthesis methods can be optimized for the desired substituents to tailor their properties for specific applications.
In summary, indolines represent a versatile class of heterocycles with promising potential in various fields, including medicinal chemistry, materials science, and natural product research.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
BHPI | 56632-39-4 | C21H17NO3 |
![]() |
1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl- | 769965-87-9 | C10H12FN |
![]() |
2H-Indol-2-one, 3-(2-chloroethyl)-1,3-dihydro- | 88426-99-7 | C10H10ClNO |
![]() |
4-ethyl-2,3-dihydro-1H-indole-2,3-dione | 34934-05-9 | C10H9NO2 |
![]() |
5H-Indol-5-one,2,3-dihydro-6-hydroxy- | 39984-17-3 | C8H7NO2 |
![]() |
3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one | 33417-17-3 | C11H11NO3 |
![]() |
2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl | 33162-17-3 | C13H20Cl2N2 |
![]() |
7-Methylindolin-2-one | 3680-28-2 | C9H9NO |
![]() |
5,6-dichloro-2,3-dihydro-1H-indol-2-one | 71293-59-9 | C8H5Cl2NO |
![]() |
1H-Indole, 4-chloro-2,3-dihydro-2-methyl- | 72995-19-8 | C9H10ClN |
Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Recommended suppliers
-
Shenzhen Yaoyuan R&D Center Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
烟台朗裕新材料科技有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Hubei Cuiyuan Biotechnology Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
ASIACHEM I&E (JIANGSU) CO., LTDFactory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products









